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Application Note & Protocol[1]

Introduction & Scientific Context
The monitoring of insecticide resistance is the cornerstone of global vector control strategies.

Permethrin, a Type I pyrethroid, targets the voltage-gated sodium channels (VGSC) of the

insect nervous system, causing prolonged channel opening, repetitive firing, paralysis

(knockdown), and death.

Widespread use of pyrethroids in Long-Lasting Insecticidal Nets (LLINs) and Indoor Residual

Spraying (IRS) has selected for resistance mechanisms in Anopheles and Aedes populations.

These mechanisms primarily include:

Target-site insensitivity (kdr): Mutations (e.g., L1014F/S) in the VGSC gene that reduce

permethrin binding.

Metabolic resistance: Overexpression of detoxification enzymes (Cytochrome P450s, GSTs,

Esterases) that sequester or metabolize the insecticide before it reaches the target.
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The WHO Tube Bioassay is the global "gold standard" for phenotypic resistance monitoring. It

provides a standardized, binary (dead/alive) readout of susceptibility to a discriminating

concentration (DC)—a dose expected to kill 100% of susceptible mosquitoes.

Discriminating Concentrations (DCs)
The 2022 WHO Manual updated and validated DCs for major vectors.[2] It is critical to use the

species-specific concentration:

Anopheles spp.: 0.75% Permethrin[3][4][5][6]

Aedes aegypti / albopictus: 0.25% Permethrin (Note: Recent 2022 validations suggest

adjustments; always verify the specific batch concentration provided by the WHO-

collaborating center, as some protocols now reference 0.40% for Aedes).

Materials & Reagents
WHO Test Kit Components

Exposure Tubes (4): Marked with a Red dot. Used for insecticide exposure.[1][2][3][7][8][9]

[10]

Holding Tubes (4): Marked with a Green dot. Used for acclimatization and post-exposure

recovery.

Slide Units (4): The gate mechanism connecting exposure and holding tubes.

Copper/Silver Clips: To hold papers in place.

Consumables[6]
Insecticide-Impregnated Papers: Whatman No. 1 filter papers impregnated with Permethrin
(0.75% or 0.25%) in silicone oil. (Source: Universiti Sains Malaysia or equivalent).

Control Papers: Impregnated with carrier oil (silicone oil) only.

Mosquito Aspirator: Mouth or mechanical aspirator (HEPA filtered to prevent spore

inhalation).
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Cotton Wool: For sugar feeding.

10% Sucrose Solution: Non-fermented.

Biological Requirements
Mosquitoes: 3–5 day old, non-blood-fed females.

Sample Size: Minimum 100 mosquitoes per site (4 replicates of 25) + 50 controls (2

replicates of 25).

Experimental Protocol
Phase 1: Preparation & Acclimatization
Objective: Eliminate stress-induced mortality prior to testing.

Paper Setup:

Roll the Control Oil Paper and insert it into the Green-dotted (Holding) tube. Fasten with a

wire clip.

Roll the Permethrin Paper and insert it into the Red-dotted (Exposure) tube. Fasten with a

wire clip.

Loading:

Using an aspirator, gently transfer 20–25 mosquitoes into each Holding Tube (Green).

Critical: Discard any mosquitoes that appear damaged or unable to fly immediately.

Acclimatization:

Stand Holding Tubes vertically for 1 hour in the dark/shaded area.

Conditions: 25°C ± 2°C, 70–80% RH.

Phase 2: Exposure (The Challenge)
Objective: Expose vectors to the discriminating concentration.
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Transfer:

Attach the Empty Exposure Tube (Red) to the occupied Holding Tube (Green) via the

Slide Unit.

Open the slide. Gently blow mosquitoes from Green -> Red tube.

Note: Do not handle the tube where the paper is; hold the plastic ends to avoid warming

the insecticide.

Incubation:

Close the slide. Detach the Holding Tube (set aside).

Place Exposure Tubes vertically for 60 minutes (Standard WHO Exposure Time).

Monitor for "Knockdown" (KD) at 10, 15, 20, 30, 40, 50, and 60 minutes (Optional but

recommended for kdr intensity estimation).

Phase 3: Recovery & Scoring
Objective: Assess 24-hour delayed mortality.

End Exposure:

Re-attach the Holding Tube (Green).

Transfer mosquitoes back from Red -> Green.

Safety: Dispose of Exposure Tubes/Papers in hazardous waste.

Holding Period:

Place a cotton pad soaked in 10% sucrose on the mesh of the Holding Tube.

Incubate for 24 hours at 25°C ± 2°C and 80% RH.

Scoring:
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Count Dead mosquitoes (no movement or unable to stand).

Count Alive mosquitoes (able to fly or stand normally).

Visualization of Workflow
Field Collection / Colony Rearing

(Larvae -> Adults)

Selection: Females, 3-5 days old,
Non-blood fed

Acclimatization
1 Hour in Holding Tube (Green)

Transfer to Exposure Tube (Red)
(Permethrin Impregnated)

EXPOSURE PHASE
60 Minutes

(Monitor Knockdown)

Transfer back to Holding Tube

RECOVERY PHASE
24 Hours

(10% Sucrose provided)

Score Mortality

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Operational workflow for the standard WHO Tube Bioassay.

Data Analysis & Interpretation
Calculation
Calculate the observed mortality (

) for the treatment group:

Abbott's Correction
If mortality in the Control Group is between 5% and 20%, you must correct the treatment

mortality using Abbott's Formula:

If Control Mortality < 5%: No correction needed.

If Control Mortality > 20%: The test is INVALID. Discard data and repeat (check

environmental conditions or contamination).

Resistance Classification
Based on WHO 2022 criteria:

Mortality (%) Classification Action Required

98 – 100% Susceptible Monitor regularly.

90 – 97% Possible Resistance
Confirmation required (repeat

test or molecular assay).

< 90% Confirmed Resistance

Implement resistance

management (rotate

insecticide class).

Visualization of Decision Logic
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Calculate 24h Mortality

Control Mortality > 20%?

DISCARD TEST
(Invalid)

Yes

Control Mortality 5-20%?

No

Apply Abbott's Correction

Yes

Classify Resistance

No (<5%)

98-100%: Susceptible 90-97%: Possible Resistance <90%: Confirmed Resistance

Click to download full resolution via product page

Figure 2: Decision tree for data validation and resistance classification.

Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

High Control Mortality (>20%)
Contamination of holding

tubes.

Wash tubes with Teepol/Decon

90; rinse thoroughly.

Starvation/Dehydration.
Ensure cotton wool is moist

with 10% sucrose.

Handling stress.
Use aspirator gently; do not

overcrowd (>25/tube).

Low Mortality in Susceptible

Strain
Expired papers.

Check expiry date; store

papers at 4°C.

Papers reused too often.

WHO papers can be reused

max 5 times (if stored

correctly).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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